3-(4-Methylphenyl)-2-phenacylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
3-(4-Methylphenyl)-2-phenacylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
Brand Name:
Vulcanchem
CAS No.:
337495-81-5
VCID:
VC0441577
InChI:
InChI=1S/C31H28N2O2S/c1-21-13-15-24(16-14-21)33-29(35)27-28(32-30(33)36-20-26(34)22-9-3-2-4-10-22)25-12-6-5-11-23(25)19-31(27)17-7-8-18-31/h2-6,9-16H,7-8,17-20H2,1H3
SMILES:
CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=CC=C6
Molecular Formula:
C31H28N2O2S
Molecular Weight:
492.6g/mol
3-(4-Methylphenyl)-2-phenacylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
CAS No.: 337495-81-5
Main Products
VCID: VC0441577
Molecular Formula: C31H28N2O2S
Molecular Weight: 492.6g/mol
![3-(4-Methylphenyl)-2-phenacylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one - 337495-81-5](/images/no_structure.jpg)
| CAS No. | 337495-81-5 |
|---|---|
| Product Name | 3-(4-Methylphenyl)-2-phenacylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one |
| Molecular Formula | C31H28N2O2S |
| Molecular Weight | 492.6g/mol |
| IUPAC Name | 3-(4-methylphenyl)-2-phenacylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one |
| Standard InChI | InChI=1S/C31H28N2O2S/c1-21-13-15-24(16-14-21)33-29(35)27-28(32-30(33)36-20-26(34)22-9-3-2-4-10-22)25-12-6-5-11-23(25)19-31(27)17-7-8-18-31/h2-6,9-16H,7-8,17-20H2,1H3 |
| Standard InChIKey | QZWDOYVXGVZXFI-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=CC=C6 |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC(=O)C6=CC=CC=C6 |
| PubChem Compound | 1743989 |
| Last Modified | Nov 11 2021 |
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